Cas no 1807079-66-8 (2-Bromo-5-fluoro-4-hydroxybenzamide)

• Product Name: 2-Bromo-5-fluoro-4-hydroxybenzamide
• CAS No: 1807079-66-8
• MF: C₇H₅BrFNO₂
• MW: 234.0225045681
• CID: 4960191
• Update Time: 2025-05-26

2-Bromo-5-fluoro-4-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-hydroxybenzamide

• Inchi： 1S/C7H5BrFNO2/c8-4-2-6(11)5(9)1-3(4)7(10)12/h1-2,11H,(H2,10,12)
• InChI Key： GZIUZFZBLAJONG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(N)=O)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Additional information on 2-Bromo-5-fluoro-4-hydroxybenzamide

Research Brief on 2-Bromo-5-fluoro-4-hydroxybenzamide (CAS: 1807079-66-8): Recent Advances and Applications

2-Bromo-5-fluoro-4-hydroxybenzamide (CAS: 1807079-66-8) is a halogenated benzamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation. Recent studies have explored its utility in the development of novel therapeutic agents, with a focus on its unique physicochemical properties and reactivity profile.

One of the key areas of research involving 2-Bromo-5-fluoro-4-hydroxybenzamide is its role as a building block for kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the bromo-fluoro-hydroxy substitution pattern of this compound offers strategic advantages for selective binding. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of potent and selective inhibitors of the JAK-STAT pathway, which is implicated in autoimmune disorders. The study highlighted the compound's ability to enhance binding affinity through halogen bonding interactions.

In addition to its applications in kinase inhibitor design, 2-Bromo-5-fluoro-4-hydroxybenzamide has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy as a precursor for synthesizing novel quinolone derivatives with broad-spectrum activity against drug-resistant bacterial strains. The presence of both bromine and fluorine atoms was found to improve membrane permeability and target engagement, as evidenced by in vitro assays against Staphylococcus aureus and Escherichia coli.

From a synthetic chemistry perspective, the compound's reactivity has been a subject of methodological advancements. A 2024 paper in Organic Letters detailed a Pd-catalyzed cross-coupling protocol using 2-Bromo-5-fluoro-4-hydroxybenzamide, enabling efficient access to diversified benzamide libraries. This methodology has been adopted by several pharmaceutical research groups for high-throughput screening campaigns, underscoring its practical utility in drug discovery pipelines.

Ongoing research is also exploring the compound's potential in radiopharmaceutical applications. The fluorine-18 isotopologue of 2-Bromo-5-fluoro-4-hydroxybenzamide is being evaluated as a PET tracer for imaging protein-protein interactions in neurodegenerative diseases. Preliminary results presented at the 2024 SNMMI Annual Meeting showed promising biodistribution profiles in murine models, with particular uptake in regions associated with tau pathology.

In conclusion, 2-Bromo-5-fluoro-4-hydroxybenzamide (1807079-66-8) continues to emerge as a multifaceted tool in chemical biology and pharmaceutical research. Its applications span from small molecule drug development to diagnostic imaging, driven by its unique structural features and synthetic versatility. Future research directions may focus on expanding its utility in targeted protein degradation and covalent inhibitor design, areas that are rapidly growing in therapeutic importance.